2-(4-chlorophenoxy)-N-ethyl-N-phenylacetamide

• Molecular Formula: C16H16ClNO2
• Molecular Weight: 289.75 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N-ethyl-N-phenylacetamide
• InChI: InChI=1S/C16H16ClNO2/c1-2-18(14-6-4-3-5-7-14)16(19)12-20-15-10-8-13(17)9-11-15/h3-11H,2,12H2,1H3
• InChI Key: ZOENYDSPCIFBAJ-UHFFFAOYSA-N
• SMILES: CCN(C1=CC=CC=C1)C(=O)COC2=CC=C(C=C2)Cl

Description

2-(4-chlorophenoxy)-N-ethyl-N-phenylacetamide, also known as fenoxycarb, is a chemical compound that belongs to the carbamate family. It is widely used in scientific research for its insecticidal properties and has been found to be effective against a wide range of insect pests.

Mechanism of Action

Fenoxycarb works by inhibiting the growth and development of insects. It interferes with the synthesis of chitin, a key component of the insect exoskeleton, and disrupts the molting process. This leads to the death of the insect or the inhibition of its growth and development.
Biochemical and Physiological Effects
Fenoxycarb has been found to have low toxicity to mammals and other non-target organisms. It is rapidly metabolized in the liver and excreted in urine. Fenoxycarb has also been found to have no significant effect on the reproductive or developmental processes of mammals.

Advantages and Limitations for Lab Experiments

Fenoxycarb is a useful tool for studying the effects of insecticides on the environment and for developing new insect control strategies. Its low toxicity to mammals and other non-target organisms makes it a safe and effective alternative to other insecticides. However, its effectiveness against certain insect pests may be limited, and further research is needed to fully understand its mode of action.

Future Directions

There are several potential future directions for research on 2-(4-chlorophenoxy)-N-ethyl-N-phenylacetamide. One area of research could be focused on developing new formulations of this compound that are more effective against a wider range of insect pests. Another area of research could be focused on studying the long-term effects of this compound on the environment and on non-target organisms. Additionally, research could be focused on developing new insect control strategies that utilize this compound in combination with other insecticides or with biological control agents.

Synthesis Methods

Fenoxycarb can be synthesized through a multistep process that involves the reaction of 4-chlorophenol with ethyl chloroacetate to form 2-(4-chlorophenoxy)ethyl chloroacetate. This intermediate is then reacted with phenylmagnesium bromide to form the final product, 2-(4-chlorophenoxy)-N-ethyl-N-phenylacetamide. The synthesis method has been optimized to produce high yields of pure this compound.

Scientific Research Applications

Fenoxycarb has been extensively studied for its insecticidal properties and has been found to be effective against a wide range of insect pests, including mosquitoes, fruit flies, and cockroaches. It has also been used in scientific research to study the effects of insecticides on the environment and to develop new insect control strategies.